Cas no 54804-10-3 (Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester)
54804-10-3 structure
Product Name:Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester
CAS No:54804-10-3
MF:C8H13NO2S
MW:187.25932097435
CID:353638
Update Time:2024-01-28
Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester
- MWCPMVGNNCNZPM-UHFFFAOYSA-N
- Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester (9CI)
-
- MDL: MFCD09972084
- Inchi: 1S/C8H13NO2S/c1-4-11-8(10)7(6(2)3)9-5-12/h6-7H,4H2,1-3H3
- InChI Key: MWCPMVGNNCNZPM-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(N=C=S)C(C)C
Computed Properties
- Exact Mass: 187.06679
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 249.0±23.0 °C(Predicted)
- PSA: 38.66
Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
54804-10-3 (Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester) Related Products
- 58560-28-4(DiethylL-2-isothiocyanatoglutarate)
- 61315-63-7(4-hydroxy-3-isothiocyanatobutyric acid lactone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent